Cas no 1173-30-4 (12-Oxo-5β-cholan-24-oic acid methyl ester)

• Product Name: 12-Oxo-5β-cholan-24-oic acid methyl ester
• CAS No: 1173-30-4
• MF: C₂₅H₄₀O₃
• MW: 388.58330821991
• CID: 2354896
• Update Time: 2024-11-26

12-Oxo-5β-cholan-24-oic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 12-Oxo-5β-cholan-24-oic acid methyl ester
• FELXMWLVJDZDPZ-MFKGMXCUSA-N
• 5beta-Cholan-24-oic acid, 12-oxo-, methyl ester

• Inchi： 1S/C25H40O3/c1-16(8-13-23(27)28-4)19-11-12-20-18-10-9-17-7-5-6-14-24(17,2)21(18)15-22(26)25(19,20)3/h16-21H,5-15H2,1-4H3/t16-,17+,18+,19-,20+,21+,24+,25-/m1/s1
• InChI Key： FELXMWLVJDZDPZ-MFKGMXCUSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CCCC[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Topological Polar Surface Area: 43.4